Cas no 1448071-26-8 (3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide)

3-Methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide is a synthetic organic compound featuring a 1,2,4-thiadiazole core substituted with a methyl group at the 3-position and a carboxamide linkage to a 3-phenylpropyl moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic framework, which is known for bioactivity. The phenylpropyl side chain enhances lipophilicity, potentially improving membrane permeability. The thiadiazole ring system offers stability and versatility for further functionalization. This compound may serve as a key intermediate or scaffold in the development of novel pharmaceuticals or crop protection agents, leveraging its balanced physicochemical properties and structural modularity for targeted applications.
3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide structure
1448071-26-8 structure
Product Name:3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide
CAS No:1448071-26-8
MF:C13H15N3OS
MW:261.342701196671
CID:6303342
PubChem ID:71807159
Update Time:2025-11-07

3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide
    • 1448071-26-8
    • AKOS024560460
    • F6437-0119
    • CHEMBL3440302
    • Inchi: 1S/C13H15N3OS/c1-10-15-13(18-16-10)12(17)14-9-5-8-11-6-3-2-4-7-11/h2-4,6-7H,5,8-9H2,1H3,(H,14,17)
    • InChI Key: MVOSVWHHWUFCKY-UHFFFAOYSA-N
    • SMILES: S1C(C(NCCCC2C=CC=CC=2)=O)=NC(C)=N1

Computed Properties

  • Exact Mass: 261.09358328g/mol
  • Monoisotopic Mass: 261.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 83.1Ų

3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide Pricemore >>

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Additional information on 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide

Comprehensive Overview of 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448071-26-8)

3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448071-26-8) is a synthetic organic compound belonging to the 1,2,4-thiadiazole family. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of both thiadiazole and carboxamide moieties in its molecular framework makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in thiadiazole derivatives, particularly for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively exploring the structure-activity relationships (SAR) of compounds like 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide to develop novel therapeutic agents. The compound's CAS number 1448071-26-8 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance.

The synthesis of 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for characterization. The compound's stability under various pH and temperature conditions makes it suitable for further formulation studies.

From a pharmacological perspective, the 1,2,4-thiadiazole core is known to interact with various biological targets. The methyl group at position 3 and the phenylpropyl carboxamide side chain may influence the compound's bioavailability and target specificity. Current research focuses on optimizing these structural features to enhance therapeutic efficacy while minimizing potential side effects.

In the context of drug discovery, 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide represents an important scaffold for medicinal chemistry. Computational modeling and in silico studies suggest favorable drug-like properties, including appropriate lipophilicity and molecular weight for potential CNS penetration. These characteristics align with current trends in developing small molecule drugs for neurological disorders.

The agrochemical industry has also shown interest in thiadiazole-containing compounds like CAS 1448071-26-8 for their potential as plant growth regulators or pest control agents. The compound's structural features may offer advantages in terms of environmental persistence and target specificity compared to conventional agrochemicals.

Quality control of 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide requires stringent analytical methods. Recent advancements in chromatographic techniques and spectroscopic analysis have improved the detection and quantification of this compound at trace levels. These developments are particularly relevant given the increasing regulatory requirements for impurity profiling in pharmaceutical intermediates.

From a commercial perspective, the global market for specialized heterocyclic compounds like 1448071-26-8 is expanding. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of high-purity 1,2,4-thiadiazole derivatives for their drug development programs. This demand has spurred innovation in synthetic methodologies and scale-up processes.

Environmental considerations are increasingly important in the development of new chemical entities. The biodegradation profile and ecotoxicological potential of 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide are subjects of ongoing research. Modern green chemistry approaches aim to optimize the synthesis of such compounds while minimizing waste generation and energy consumption.

In conclusion, 3-methyl-N-(3-phenylpropyl)-1,2,4-thiadiazole-5-carboxamide (CAS No. 1448071-26-8) represents an important compound in contemporary medicinal and agrochemical research. Its unique structural features and potential biological activities make it a valuable subject for further investigation. As research continues to uncover new applications for thiadiazole derivatives, this compound may play a significant role in addressing current challenges in drug discovery and crop protection.

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